N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride

• IUPAC Name: N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide;hydrochloride
• InChI: InChI=1S/C9H18N2O2S.ClH/c10-8-3-1-2-4-9(8)11-14(12,13)7-5-6-7;/h7-9,11H,1-6,10H2;1H/t8-,9-;/m1./s1
• InChI Key: IWJCMADBULVEGX-VTLYIQCISA-N
• Canonical SMILES: C1CCC(C(C1)N)NS(=O)(=O)C2CC2.Cl
• Isomeric SMILES: C1CC[C@H]([C@@H](C1)N)NS(=O)(=O)C2CC2.Cl
• Molecular Formula: C9H19ClN2O2S
• Molecular Weight: 254.78 g/mol

Description

N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride, also known as ACSF or ACS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and has a molecular weight of 271.82 g/mol. ACSF is commonly used in neuroscience research as a substitute for cerebrospinal fluid (CSF) due to its similar ionic composition.

Scientific Research Applications

Chiral Ligands for Metal Complexes

N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride and its derivatives have been studied for their potential as chiral ligands in metal complexes. These complexes show promise for use in homogeneous asymmetric catalysis for a variety of reactions. This application leverages the chiral properties of the compounds to induce enantioselectivity in catalytic processes (Karamé, Tommasino, Faure, & Lemaire, 2003).

Conformationally Restricted Analogs of Biologically Active Compounds

Research has explored using this compound as a basis for creating conformationally restricted analogs of biologically active compounds. These analogs, such as 2-aminomethyl-1-(1H-imidazol-4-yl)cyclopropanes, are designed to restrict the conformation of the active compound, potentially leading to enhanced activity and insights into bioactive conformations (Kazuta, Matsuda, & Shuto, 2002).

Bidentate Ligands for Catalytic Asymmetric Synthesis

A specific derivative, N-[2-(4-Isopropyl-4,5-dihydrooxazol-2-yl)cyclohexyl]methanesulfonamide, has been identified as a new class of bidentate ligand. It is particularly effective in catalytic asymmetric synthesis, especially for the addition of alkylzinc reagents to aliphatic aldehydes, achieving high enantiomeric excess (Wipf & Wang, 2002).

Biocatalytic Asymmetric Synthesis

This compound has been utilized in the biocatalytic asymmetric synthesis of key chiral intermediates. For example, (1R, 2S)-N-Boc-vinyl-ACCA ethyl ester, an important intermediate in hepatitis C virus (HCV) NS3/4A protease inhibitors, can be synthesized using specific bacterial strains as biocatalysts. This application demonstrates the potential of biocatalysis in synthesizing complex chiral molecules (Zhu, Shi, Zhang, & Zheng, 2018).

Fungicidal Activity

N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide derivatives have been investigated for their fungicidal activity. One study synthesized novel compounds based on chesulfamide, a high-profile fungicide, and found that these derivatives showed significant fungicidal activity against Botrytis cinerea, a plant pathogen. This research indicates the potential use of these compounds in agricultural applications (Cai, He, Wang, Feng, Cui, Ji, Qi, Qin, & Li, 2019).